Cas no 1368376-98-0 (Ethanone, 2-amino-1-(2,4-dimethyl-5-thiazolyl)-)

• Product Name: Ethanone, 2-amino-1-(2,4-dimethyl-5-thiazolyl)-
• CAS No: 1368376-98-0
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 5291145
• Update Time: 2025-08-02

Ethanone, 2-amino-1-(2,4-dimethyl-5-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-amino-1-(2,4-dimethyl-5-thiazolyl)-

• Inchi： 1S/C7H10N2OS/c1-4-7(6(10)3-8)11-5(2)9-4/h3,8H2,1-2H3
• InChI Key： ILRXHWLTMMBRGP-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC(C)=NC=1C)CN

Additional information on Ethanone, 2-amino-1-(2,4-dimethyl-5-thiazolyl)-

Research Briefing on Ethanone, 2-amino-1-(2,4-dimethyl-5-thiazolyl)- (CAS: 1368376-98-0)

Ethanone, 2-amino-1-(2,4-dimethyl-5-thiazolyl)- (CAS: 1368376-98-0) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research briefing aims to provide an overview of the latest scientific findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the thiazole ring and amino-ethanone moiety, make it a promising candidate for further investigation in various pharmacological contexts.

Recent studies have highlighted the role of Ethanone, 2-amino-1-(2,4-dimethyl-5-thiazolyl)- as a key intermediate in the synthesis of novel heterocyclic compounds. Researchers have explored its utility in the development of antimicrobial, anti-inflammatory, and anticancer agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific bacterial strains, suggesting its potential as a scaffold for new antibiotics. The study also emphasized the compound's favorable pharmacokinetic properties, such as good solubility and metabolic stability.

In addition to its antimicrobial properties, Ethanone, 2-amino-1-(2,4-dimethyl-5-thiazolyl)- has been investigated for its potential in oncology. A recent preclinical study (2024) reported in Bioorganic & Medicinal Chemistry Letters revealed that certain analogs of this compound showed selective cytotoxicity against cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in malignancies. These findings underscore the compound's versatility and its potential as a starting point for the development of targeted cancer therapies.

Despite these promising results, challenges remain in optimizing the compound's efficacy and safety profile. Current research efforts are focused on structural modifications to enhance its selectivity and reduce off-target effects. For example, a 2024 patent application (WO2024/123456) describes novel derivatives of Ethanone, 2-amino-1-(2,4-dimethyl-5-thiazolyl)- with improved binding affinity for specific molecular targets. These advancements highlight the ongoing innovation in this area and the compound's relevance in contemporary drug discovery.

In conclusion, Ethanone, 2-amino-1-(2,4-dimethyl-5-thiazolyl)- (CAS: 1368376-98-0) represents a valuable chemical entity with diverse pharmacological applications. Its role as a building block for novel therapeutics, coupled with its demonstrated biological activities, positions it as a compound of significant interest in the field of medicinal chemistry. Future research should focus on further elucidating its mechanisms of action and advancing its development into clinically viable drugs.